Cas no 1018142-26-1 (1-(2,2-difluoroethyl)-4-(difluoromethyl)-3-methyl-1,7-dihydro-6H-pyrazolo[3 ,4-b]pyridin-6-one)

• Product Name: 1-(2,2-difluoroethyl)-4-(difluoromethyl)-3-methyl-1,7-dihydro-6H-pyrazolo[3 ,4-b]pyridin-6-one
• CAS No: 1018142-26-1
• MF: C₁₀H₉F₄N₃O
• MW: 263.19157576561
• CID: 3159009
• PubChem ID: 135646615
• Update Time: 2025-11-02

1-(2,2-difluoroethyl)-4-(difluoromethyl)-3-methyl-1,7-dihydro-6H-pyrazolo[3 ,4-b]pyridin-6-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-difluoroethyl)-4-(difluoromethyl)-3-methyl-1,7-dihydro-6H-pyrazolo[3 ,4-b]pyridin-6-one
• 1-(2,2-difluoroethyl)-4-(difluoromethyl)-3-methyl-1H,6H,7H-pyrazolo[3,4-b]pyridin-6-one
• 1-(2,2-DIFLUOROETHYL)-4-(DIFLUOROMETHYL)-3-METHYL-7H-PYRAZOLO[3,4-B]PYRIDIN-6-ONE
• AKOS005167625
• STK351904
• 1018142-26-1
• 1-(2,2-difluoroethyl)-4-(difluoromethyl)-3-methyl-1,7-dihydro-6H-pyrazolo[3,4-b]pyridin-6-one
• 1-(2,2-Difluoroethyl)-4-(difluoromethyl)-3-methyl-1H-pyrazolo[3,4-b]pyridin-6(7H)-one

• Inchi： 1S/C10H9F4N3O/c1-4-8-5(9(13)14)2-7(18)15-10(8)17(16-4)3-6(11)12/h2,6,9H,3H2,1H3,(H,15,18)
• InChI Key： REPKPNNFMITSJV-UHFFFAOYSA-N
• SMILES： FC(C1=CC(NC2=C1C(C)=NN2CC(F)F)=O)F

Computed Properties

• Exact Mass: 263.068175g/mol
• Monoisotopic Mass: 263.068175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 263.19g/mol
• XLogP3: 1.3
• Topological Polar Surface Area: 46.9Ų

Additional information on 1-(2,2-difluoroethyl)-4-(difluoromethyl)-3-methyl-1,7-dihydro-6H-pyrazolo[3 ,4-b]pyridin-6-one

Comprehensive Overview of 1-(2,2-difluoroethyl)-4-(difluoromethyl)-3-methyl-1,7-dihydro-6H-pyrazolo[3,4-b]pyridin-6-one (CAS No. 1018142-26-1)

The compound 1-(2,2-difluoroethyl)-4-(difluoromethyl)-3-methyl-1,7-dihydro-6H-pyrazolo[3,4-b]pyridin-6-one (CAS No. 1018142-26-1) is a highly specialized heterocyclic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazolo[3,4-b]pyridine core and multiple fluorine substitutions, makes it a subject of growing interest in drug discovery and material science. This article delves into its properties, applications, and relevance to current scientific trends, addressing common queries from researchers and industry professionals.

One of the most notable aspects of this compound is its fluorinated side chains, which are increasingly sought after in modern medicinal chemistry. The presence of difluoroethyl and difluoromethyl groups enhances metabolic stability and bioavailability, addressing a key challenge in small-molecule drug development. Recent studies highlight the role of such fluorinated motifs in improving binding affinity to target proteins, a topic frequently searched in academic databases and AI-driven research tools like PubMed and Reaxys.

In the context of drug discovery, the pyrazolo[3,4-b]pyridine scaffold has gained attention for its versatility in kinase inhibition and modulation of enzymatic activity. Researchers often inquire about its potential in treating chronic diseases, particularly in oncology and inflammation. While CAS No. 1018142-26-1 is still under investigation, its structural analogs have shown promise in preclinical trials, aligning with the broader trend of targeted therapy and personalized medicine.

Beyond pharmaceuticals, this compound’s agrochemical applications are also being explored. Fluorinated pyridine derivatives are known for their herbicidal and fungicidal properties, a hot topic in sustainable agriculture. With growing global demand for eco-friendly crop protection, the agrochemical industry is actively searching for novel fluorine-containing compounds to replace older, less efficient agents.

From a synthetic chemistry perspective, the preparation of 1-(2,2-difluoroethyl)-4-(difluoromethyl)-3-methyl-1,7-dihydro-6H-pyrazolo[3,4-b]pyridin-6-one involves multi-step reactions, often requiring palladium-catalyzed cross-coupling or nucleophilic substitution. These methods are frequently discussed in organic chemistry forums and patent literature, reflecting the compound’s technical complexity and value in process optimization.

In summary, CAS No. 1018142-26-1 represents a compelling case study in the intersection of fluorine chemistry and heterocyclic design. Its potential spans drug development, agrochemical innovation, and advanced material science, making it a recurring subject in both academic and industrial research. As AI-powered platforms like IBM RXN and SciFinder continue to prioritize structure-activity relationships, this compound’s relevance is poised to grow further.